Cas no 1594589-72-6 (4-(Iodomethyl)-4-methoxyoxane)

• Product Name: 4-(Iodomethyl)-4-methoxyoxane
• CAS No: 1594589-72-6
• MF: C₇H₁₃IO₂
• MW: 256.081394910812
• CID: 5736782
• PubChem ID: 114771964
• Update Time: 2023-11-10

4-(Iodomethyl)-4-methoxyoxane Chemical and Physical Properties

Names and Identifiers

• 4-(Iodomethyl)-4-methoxyoxane
• EN300-1132922
• 1594589-72-6
• CID 114771964
• 2H-Pyran, tetrahydro-4-(iodomethyl)-4-methoxy-

• Inchi： 1S/C7H13IO2/c1-9-7(6-8)2-4-10-5-3-7/h2-6H2,1H3
• InChI Key： WMKKCMBYPBEDSM-UHFFFAOYSA-N
• SMILES： ICC1(CCOCC1)OC

Computed Properties

• Exact Mass: 255.99603g/mol
• Monoisotopic Mass: 255.99603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.61±0.1 g/cm3(Predicted)
• Boiling Point: 253.8±25.0 °C(Predicted)